Cas no 1593879-72-1 (2-Butanone, 1-[(cyclopropylmethyl)amino]-)

• Product Name: 2-Butanone, 1-[(cyclopropylmethyl)amino]-
• CAS No: 1593879-72-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5291849
• Update Time: 2025-06-08

2-Butanone, 1-[(cyclopropylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-[(cyclopropylmethyl)amino]-

• Inchi： 1S/C8H15NO/c1-2-8(10)6-9-5-7-3-4-7/h7,9H,2-6H2,1H3
• InChI Key： YRDVDUXFVFDLJS-UHFFFAOYSA-N
• SMILES： C(NCC1CC1)C(=O)CC

Additional information on 2-Butanone, 1-[(cyclopropylmethyl)amino]-

Chemical Profile of 2-Butanone, 1-[(cyclopropylmethyl)amino]- (CAS No. 1593879-72-1)

2-Butanone, 1-[(cyclopropylmethyl)amino]-, identified by the Chemical Abstracts Service Number (CAS No.) 1593879-72-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the class of aminoketones, which are versatile intermediates in organic synthesis and have been explored for their potential applications in drug development.

The molecular structure of 2-Butanone, 1-[(cyclopropylmethyl)amino]- consists of a butanone backbone substituted with a cyclopropylmethylamino group at the C1 position. This configuration imparts distinct reactivity and binding characteristics, making it a valuable building block for the synthesis of more complex molecules. The cyclopropylmethyl group, in particular, is known for its stability and ability to participate in various chemical transformations, which enhances the compound's utility in synthetic pathways.

In recent years, there has been growing interest in the development of novel aminoketones as pharmacological agents. The presence of both the ketone and amine functionalities in 2-Butanone, 1-[(cyclopropylmethyl)amino]- allows for multiple points of interaction with biological targets. This dual functionality has been exploited in the design of molecules that exhibit both binding affinity and metabolic stability, which are critical factors in drug discovery.

One of the most promising areas of research involving 2-Butanone, 1-[(cyclopropylmethyl)amino]- is its potential as a scaffold for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The ability of this compound to modulate kinase activity has been investigated through computational modeling and experimental validation. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on specific kinases, making them candidates for further development as therapeutic agents.

The synthesis of 2-Butanone, 1-[(cyclopropylmethyl)amino]- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropylmethylamino group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

The pharmacokinetic properties of 2-Butanone, 1-[(cyclopropylmethyl)amino]- are also subjects of interest. Studies have shown that the cyclopropyl group can influence the metabolic pathways of a molecule, potentially leading to improved bioavailability or reduced toxicity. Understanding these properties is essential for optimizing drug candidates and ensuring their safety and efficacy.

In addition to its pharmaceutical applications, 2-Butanone, 1-[(cyclopropylmethyl)amino]- has potential uses in materials science and chemical industry. Its unique reactivity makes it a valuable intermediate for the synthesis of polymers and specialty chemicals. Researchers are exploring its incorporation into advanced materials that exhibit enhanced mechanical or thermal properties.

The latest research on 2-Butanone, 1-[(cyclopropylmethyl)amino]- also highlights its role in medicinal chemistry as a tool for developing new therapeutic strategies. By leveraging its structural features, scientists are designing molecules that can interact with biological targets in novel ways. This approach has led to the discovery of several promising lead compounds that are being further optimized for clinical use.

The development of new synthetic routes for 2-Butanone, 1-[(cyclopropylmethyl)amino]- continues to be an active area of investigation. Researchers are exploring catalytic methods that can improve efficiency and reduce waste, aligning with green chemistry principles. These efforts not only enhance the sustainability of chemical synthesis but also make it more cost-effective for industrial applications.

In conclusion, 2-Butanone, 1-[(cyclopropylmethyl)amino]- (CAS No. 1593879-72-1) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical industry. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand further, contributing to advancements across multiple scientific disciplines.